N-(2,3-dimethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-13-5-4-6-17(14(13)2)22-19(26)12-29-21-23-20(27)18(24-25-21)11-15-7-9-16(28-3)10-8-15/h4-10H,11-12H2,1-3H3,(H,22,26)(H,23,25,27)
• InChI Key: ZCMSXNVNSJVCPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It would include the starting materials, the reagents used, the conditions of the reaction, and the yield of the product.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It could include information about its reactivity, the products it forms, and the conditions under which it reacts.

Scientific Research Applications

Medicinal Chemistry Applications

• Anti-Inflammatory and Analgesic Agents

  Novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized and shown to exhibit significant anti-inflammatory and analgesic activities. These compounds, including variations like benzodifuranyl, triazines, and oxadiazepines, are potential COX-1/COX-2 inhibitors and have been tested for their analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

• Antimicrobial Agents

  Derivatives based on rhodanine-3-acetic acid have shown potential as antimicrobial agents against a variety of pathogens, including bacteria, mycobacteria, and fungi. Notably, some derivatives demonstrated high activity against Mycobacterium tuberculosis (Krátký et al., 2017).

Material Science Applications

• Corrosion Inhibition: Triazine derivatives have been studied for their effectiveness in inhibiting corrosion of mild steel in hydrochloric acid environments. These studies combine gravimetric methods, electrochemical impedance spectroscopy, and quantum chemical calculations to demonstrate the compounds' protective effects (Singh et al., 2018).

Organic Chemistry Applications

• Synthetic Reagents: New reagents like p-methoxybenzyl N-acetylcarbamate potassium salt have been developed for the synthesis of N-alkylacetamides and carbamates. These compounds serve as versatile equivalents of N-acetamide and protected nitrogen nucleophiles, useful in the synthesis of natural and pharmaceutical products (Sakai et al., 2022).